Cas no 569658-97-5 (1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate)

1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate is a chiral ionic liquid featuring a sterically hindered imidazolium cation with naphthyl substituents. Its asymmetric structure enhances its utility in asymmetric catalysis and chiral recognition applications. The tetrafluoroborate anion contributes to its stability and solubility in polar organic solvents. This compound is particularly valuable in enantioselective synthesis due to its ability to induce stereocontrol in reactions. Its rigid, bulky framework also makes it suitable for use as a ligand or phase-transfer catalyst. The product exhibits high thermal stability and low hygroscopicity, ensuring consistent performance under varied conditions. Its well-defined chirality and robust chemical properties make it a reliable choice for advanced synthetic and catalytic applications.
1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i
midazol-3-ium tetrafluoroborate structure
569658-97-5 structure
Product Name:1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate
CAS No:569658-97-5
MF:C27H25BF4N2
MW:464.3
MDL:MFCD34601960
CID:1600386
PubChem ID:162422673
Update Time:2025-10-31

1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 1,3-bis[(1S)-1-(1-naphthalenyl)ethyl]-,tetrafluoroborate(1-)
    • 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate
    • 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate
    • BS-52799
    • 569658-97-5
    • MDL: MFCD34601960
    • Inchi: 1S/C27H25N2.BF4/c1-20(24-15-7-11-22-9-3-5-13-26(22)24)28-17-18-29(19-28)21(2)25-16-8-12-23-10-4-6-14-27(23)25;2-1(3,4)5/h3-21H,1-2H3;/q+1;-1
    • InChI Key: FOTOHBWRTXSVCI-UHFFFAOYSA-N
    • SMILES: [B-](F)(F)(F)F.CC(N1C=[N+](C(C2C3C(=CC=CC=3)C=CC=2)C)C=C1)C1C2C(=CC=CC=2)C=CC=1

Computed Properties

  • Exact Mass: 464.2046916g/mol
  • Monoisotopic Mass: 464.2046916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 506
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 8.8Ų

1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1473476-100mg
1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate
569658-97-5 97%
100mg
$112.0 2025-04-18
Ambeed
A1473476-250mg
1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate
569658-97-5 97%
250mg
$168.0 2025-04-18
Ambeed
A1473476-1g
1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate
569658-97-5 97%
1g
$416.0 2025-04-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R105690-100mg
1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate
569658-97-5 97%
100mg
¥904 2023-03-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R105690-1g
1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate
569658-97-5 97%
1g
¥3391 2023-03-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R105690-250mg
1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate
569658-97-5 97%
250mg
¥1357 2023-03-25
AstaTech
F73469-0.1/G
1,3-BIS((S)-1-(NAPHTHALEN-1-YL)ETHYL)-1H-IMIDAZOL-3-IUM TETRAFLUOROBORATE
569658-97-5 95%
0.1g
$115 2023-09-18
AstaTech
F73469-0.25/G
1,3-BIS((S)-1-(NAPHTHALEN-1-YL)ETHYL)-1H-IMIDAZOL-3-IUM TETRAFLUOROBORATE
569658-97-5 95%
0.25g
$216 2023-09-18
AstaTech
F73469-1/G
1,3-BIS((S)-1-(NAPHTHALEN-1-YL)ETHYL)-1H-IMIDAZOL-3-IUM TETRAFLUOROBORATE
569658-97-5 95%
1g
$431 2023-09-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1640487-100mg
1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate
569658-97-5 98%
100mg
¥969 2023-04-02

1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate Related Literature

Additional information on 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate

Recent Advances in the Study of 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium Tetrafluoroborate (CAS: 569658-97-5)

The compound 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate (CAS: 569658-97-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral ionic liquid, characterized by its unique structural features, has shown promising applications in asymmetric synthesis, catalysis, and drug discovery. Recent studies have explored its potential as a versatile building block for the development of novel therapeutic agents and as a catalyst in stereoselective transformations.

One of the key areas of research has focused on the compound's role in asymmetric catalysis. A 2023 study published in the Journal of the American Chemical Society demonstrated that 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate can serve as an effective chiral auxiliary in the synthesis of enantiomerically pure pharmaceuticals. The study highlighted its ability to induce high enantioselectivity in the formation of carbon-carbon bonds, a critical step in the synthesis of many bioactive molecules.

In addition to its catalytic applications, recent investigations have explored the compound's potential in drug delivery systems. A 2024 paper in Advanced Materials reported the development of a novel ionic liquid-based drug carrier utilizing 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate. The study found that the compound's unique physicochemical properties, including its high solubility and stability, make it an ideal candidate for enhancing the bioavailability of poorly water-soluble drugs.

Further research has also examined the compound's interactions with biological targets. A recent Nature Communications article (2024) detailed molecular docking studies that revealed strong binding affinities between 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate and specific protein targets involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are needed to validate these observations.

The synthesis and characterization of derivatives of 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate have also been a focus of recent work. A 2023 study in Chemical Science presented a modular approach to modifying the naphthyl groups, enabling fine-tuning of the compound's steric and electronic properties for specific applications. This advancement opens new possibilities for custom-designed ionic liquids with tailored functionalities.

Looking forward, researchers anticipate that 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate and its derivatives will play an increasingly important role in green chemistry initiatives. Its potential as a recyclable catalyst and as a medium for environmentally benign chemical processes aligns with the growing demand for sustainable synthetic methodologies in the pharmaceutical industry.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.